Cas no 941972-53-8 (2-(2-fluorophenyl)methyl-6-(4-methylphenyl)-2,3-dihydropyridazin-3-one)

2-(2-Fluorophenyl)methyl-6-(4-methylphenyl)-2,3-dihydropyridazin-3-one is a fluorinated dihydropyridazinone derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates both a fluorophenyl and a methylphenyl moiety, which may enhance binding affinity and metabolic stability in biologically active compounds. The dihydropyridazinone core offers a versatile scaffold for further functionalization, making it valuable in the synthesis of novel therapeutic agents. This compound is particularly relevant in the development of enzyme inhibitors or receptor modulators due to its rigid yet tunable framework. High purity and well-defined stereochemistry ensure reproducibility in research applications. Suitable for use in small-molecule drug discovery and structure-activity relationship studies.
2-(2-fluorophenyl)methyl-6-(4-methylphenyl)-2,3-dihydropyridazin-3-one structure
941972-53-8 structure
Product Name:2-(2-fluorophenyl)methyl-6-(4-methylphenyl)-2,3-dihydropyridazin-3-one
CAS No:941972-53-8
MF:C18H15FN2O
MW:294.322907686234
CID:5506204
PubChem ID:7662354
Update Time:2025-06-07

2-(2-fluorophenyl)methyl-6-(4-methylphenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 2-[(2-fluorophenyl)methyl]-6-(4-methylphenyl)-2,3-dihydropyridazin-3-one
    • AKOS024465331
    • CCG-337069
    • F2774-0806
    • 941972-53-8
    • 2-(2-fluorobenzyl)-6-(p-tolyl)pyridazin-3(2H)-one
    • 2-[(2-fluorophenyl)methyl]-6-(4-methylphenyl)pyridazin-3-one
    • 2-(2-fluorophenyl)methyl-6-(4-methylphenyl)-2,3-dihydropyridazin-3-one
    • Inchi: 1S/C18H15FN2O/c1-13-6-8-14(9-7-13)17-10-11-18(22)21(20-17)12-15-4-2-3-5-16(15)19/h2-11H,12H2,1H3
    • InChI Key: NLERHXRVAZSIGX-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1CN1C(C=CC(C2C=CC(C)=CC=2)=N1)=O

Computed Properties

  • Exact Mass: 294.11684127g/mol
  • Monoisotopic Mass: 294.11684127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 32.7Ų

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Additional information on 2-(2-fluorophenyl)methyl-6-(4-methylphenyl)-2,3-dihydropyridazin-3-one

Comprehensive Overview of 2-(2-fluorophenyl)methyl-6-(4-methylphenyl)-2,3-dihydropyridazin-3-one (CAS No. 941972-53-8)

The compound 2-(2-fluorophenyl)methyl-6-(4-methylphenyl)-2,3-dihydropyridazin-3-one, identified by its CAS No. 941972-53-8, is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a fluorophenyl and methylphenyl moiety, make it a promising candidate for various applications. This article delves into its properties, synthesis, and potential uses, while addressing trending topics such as drug discovery, sustainable chemistry, and AI-driven molecular design.

One of the key reasons for the growing interest in 2-(2-fluorophenyl)methyl-6-(4-methylphenyl)-2,3-dihydropyridazin-3-one is its potential role in medicinal chemistry. Researchers are exploring its applicability as a scaffold for designing novel therapeutics, particularly in areas like central nervous system (CNS) disorders and inflammatory diseases. The presence of the fluorine atom enhances its bioavailability and metabolic stability, a feature highly sought after in modern drug development.

In the context of sustainable chemistry, the synthesis of CAS No. 941972-53-8 has been optimized to reduce environmental impact. Recent advancements in green chemistry techniques, such as solvent-free reactions and catalytic methods, have been applied to its production. This aligns with the global push toward eco-friendly manufacturing, a topic frequently searched by professionals in the chemical industry.

The rise of AI-driven molecular design has also brought compounds like 2-(2-fluorophenyl)methyl-6-(4-methylphenyl)-2,3-dihydropyridazin-3-one into the spotlight. Machine learning algorithms are being used to predict its interactions with biological targets, accelerating the drug discovery process. This intersection of computational chemistry and experimental validation is a hot topic in scientific forums and search queries.

From a structural perspective, the dihydropyridazin-3-one core of this compound offers versatility in chemical modifications. Researchers are investigating its derivatives for potential applications in agrochemicals, such as pest control and plant growth regulation. The methylphenyl group contributes to its lipophilicity, which is crucial for membrane penetration in biological systems.

Another area of interest is the compound's spectroscopic properties. Advanced techniques like NMR and mass spectrometry have been employed to characterize CAS No. 941972-53-8, providing insights into its purity and stability. These analyses are critical for quality control in industrial and research settings, a concern often highlighted in chemical safety discussions.

In summary, 2-(2-fluorophenyl)methyl-6-(4-methylphenyl)-2,3-dihydropyridazin-3-one represents a fascinating case study in modern chemistry. Its potential spans pharmaceuticals, agrochemicals, and material science, driven by its adaptable structure and the innovative methodologies used to study it. As the scientific community continues to explore its capabilities, this compound is likely to remain a subject of intense research and discussion.

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